Cas no 1804436-58-5 (Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1804436-58-5
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837773
• Update Time: 2025-10-31

Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)4-3(8(10,11)12)2-17-6(16)5(4)20-9(13,14)15/h2H,1H3
• InChI Key： OORHYUBHQXJUAR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=C(C=N1)C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804436-58-5)

The compound Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804436-58-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the incorporation of fluorinated groups often enhances the metabolic stability and bioavailability of drug candidates. This compound, with its iodo and ester functionalities, offers versatile reactivity for further derivatization, making it a sought-after building block in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in crop protection and pharmaceutical intermediates. The trifluoromethoxy and trifluoromethyl substituents in this compound are particularly noteworthy, as they are known to improve the lipophilicity and binding affinity of molecules. These properties align with current trends in the design of next-generation agrochemicals and small-molecule therapeutics, where fluorine incorporation is a common strategy to optimize performance.

From a synthetic perspective, Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804436-58-5) is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, due to the presence of the iodo substituent. These reactions are pivotal in the construction of complex molecular architectures, particularly in the development of kinase inhibitors and antiviral agents. The compound's methyl ester group also provides a handle for further functionalization, enabling the synthesis of amides, acids, and other derivatives.

The stability and storage conditions of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate are frequently discussed topics among researchers. Proper handling under inert atmospheres and storage at low temperatures are recommended to preserve its reactivity. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and quality control in laboratory settings.

As the pharmaceutical and agrochemical industries continue to explore fluorine-containing compounds, the relevance of Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate is expected to grow. Its compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal. Researchers are also investigating its potential in catalysis and material science, where its unique electronic properties could unlock new applications.

In summary, Methyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804436-58-5) represents a versatile and valuable compound in contemporary chemical research. Its structural features and reactivity profile make it a key player in the development of innovative solutions for healthcare and agriculture. As scientific advancements progress, this compound is poised to remain at the forefront of molecular design and synthetic innovation.